Cas no 856793-88-9 (6-Chloro-3-hydroxy-4-methylbenzo[b]thiophene-2-carbaldehyde)

6-Chloro-3-hydroxy-4-methylbenzo[b]thiophene-2-carbaldehyde structure
856793-88-9 structure
Product Name:6-Chloro-3-hydroxy-4-methylbenzo[b]thiophene-2-carbaldehyde
CAS No:856793-88-9
MF:C10H7ClO2S
MW:226.679380655289
CID:1095366
PubChem ID:135742152
Update Time:2025-04-20

6-Chloro-3-hydroxy-4-methylbenzo[b]thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-3-hydroxy-4-methylbenzo[b]thiophene-2-carbaldehyde
    • (2Z)-6-chloro-2-(hydroxymethylidene)-4-methyl-1-benzothiophen-3-one
    • 6-CHLORO-3-HYDROXY-4-METHYL-1-BENZOTHIOPHENE-2-CARBALDEHYDE
    • 856793-88-9
    • Inchi: 1S/C10H7ClO2S/c1-5-2-6(11)3-7-9(5)10(13)8(4-12)14-7/h2-4,13H,1H3
    • InChI Key: UFXWUTQIVHZRSZ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C)C2C(=C(C=O)SC=2C=1)O

Computed Properties

  • Exact Mass: 225.9855283g/mol
  • Monoisotopic Mass: 225.9855283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 65.5Ų

6-Chloro-3-hydroxy-4-methylbenzo[b]thiophene-2-carbaldehyde Pricemore >>

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